2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-ethoxy-2-hydroxyphenyl)methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C17H14O3S/c1-2-20-13-8-5-6-11(16(13)18)10-15-17(19)12-7-3-4-9-14(12)21-15/h3-10,18H,2H2,1H3/b15-10-
• InChI Key: HWIAAOLMCQVJFS-GDNBJRDFSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=C2C(=O)C3=CC=CC=C3S2
• Isomeric SMILES: CCOC1=CC=CC(=C1O)/C=C\2/C(=O)C3=CC=CC=C3S2
• Molecular Formula: C17H14O3S
• Molecular Weight: 298.4 g/mol

Description

2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one, also known as EHB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. EHB is a benzothiophene derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for research and development.

Mechanism of Action

The mechanism of action of 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one exhibits antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains. In vivo studies have shown that 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one exhibits anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one in lab experiments is its versatility. 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one can be easily synthesized and purified, making it a readily available compound for research. Additionally, 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one exhibits a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. One limitation of using 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one in lab experiments is the lack of information on its toxicity and long-term effects. Further studies are needed to fully understand the safety profile of 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one.

Future Directions

There are several future directions for research on 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one. One potential direction is the development of 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one-based drugs for the treatment of cancer and other diseases. Another potential direction is the use of 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one as a plant growth regulator to improve crop yield and quality. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one and its potential applications in material science.

Scientific Research Applications

2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory properties. In agriculture, 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been tested for its potential use as a plant growth regulator. In material science, 2-(3-ethoxy-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been used as a precursor for the synthesis of new materials with unique properties.